Cas no 2287273-67-8 (1-(4-Fluorobutyl)-3-iodobicyclo[1.1.1]pentane)
2287273-67-8 structure
Product Name:1-(4-Fluorobutyl)-3-iodobicyclo[1.1.1]pentane
CAS No:2287273-67-8
MF:C9H14FI
MW:268.110338687897
CID:6270794
PubChem ID:137942270
Update Time:2024-01-06
1-(4-Fluorobutyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties
Names and Identifiers
-
- EN300-6761063
- 2287273-67-8
- 1-(4-Fluorobutyl)-3-iodobicyclo[1.1.1]pentane
-
- Inchi: 1S/C9H14FI/c10-4-2-1-3-8-5-9(11,6-8)7-8/h1-7H2
- InChI Key: QQRILPSQHGJXGZ-UHFFFAOYSA-N
- SMILES: IC12CC(CCCCF)(C1)C2
Computed Properties
- Exact Mass: 268.01243g/mol
- Monoisotopic Mass: 268.01243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
1-(4-Fluorobutyl)-3-iodobicyclo[1.1.1]pentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6761063-0.05g |
1-(4-fluorobutyl)-3-iodobicyclo[1.1.1]pentane |
2287273-67-8 | 0.05g |
$1043.0 | 2023-05-30 | ||
| Enamine | EN300-6761063-0.1g |
1-(4-fluorobutyl)-3-iodobicyclo[1.1.1]pentane |
2287273-67-8 | 0.1g |
$1256.0 | 2023-05-30 | ||
| Enamine | EN300-6761063-0.25g |
1-(4-fluorobutyl)-3-iodobicyclo[1.1.1]pentane |
2287273-67-8 | 0.25g |
$1790.0 | 2023-05-30 |
1-(4-Fluorobutyl)-3-iodobicyclo[1.1.1]pentane Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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